
Material Safety Data Sheet (MSDS) for
(Iodomethyl)cyclopentane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Iodomethyl)cyclopentane

Cat. No.: B1586370 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for (Iodomethyl)cyclopentane

This technical guide provides a comprehensive overview of the safety, handling, and hazardous

properties of (Iodomethyl)cyclopentane. The information is compiled and presented to meet

the needs of researchers, scientists, and professionals in drug development, with a focus on

clarity and accessibility of technical data.

Chemical Identification
(Iodomethyl)cyclopentane is a halogenated cycloalkane used as a versatile intermediate in

organic synthesis.[1] Its identity is established by the following identifiers.
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Identifier Value

Chemical Name (Iodomethyl)cyclopentane

CAS Number 27935-87-1[2][3][4]

Molecular Formula C₆H₁₁I[2][3][4][5]

Molecular Weight 210.05 g/mol [5][6]

IUPAC Name (iodomethyl)cyclopentane[3][6]

SMILES C1CCC(C1)CI[3][6]

InChI Key DUMSKQUKLVSSII-UHFFFAOYSA-N[3][6]

Synonyms
Iodomethylcyclopentane, Cyclopentylmethanide

iodide[2][4]

Stabilizer Stabilized with copper[2][3][4][5][7]

Hazard Identification and GHS Classification
(Iodomethyl)cyclopentane is classified as a hazardous chemical under the 2012 OSHA

Hazard Communication Standard (29 CFR 1910.1200).[2] The Globally Harmonized System

(GHS) classification provides a standardized approach to hazard communication.
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GHS Classification Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[4]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[6]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters

airways[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[5][6]

Serious Eye Damage/Eye

Irritation
Category 2 / 1

H318: Causes serious eye

damage[6] / H319: Causes

serious eye irritation[2][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][5][6]

The hazard profile is visually summarized below, outlining the necessary warnings and

pictograms for safe handling.
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(Iodomethyl)cyclopentane Signal Word

Pictograms

Hazard Statements

(Iodomethyl)cyclopentane CAS: 27935-87-1 Warning / Danger H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H301: Toxic if swallowed

H304: May be fatal if swallowed and enters airways

H318: Causes serious eye damage
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Event

Remove to fresh air.

Breathed in

Wash off immediately with
plenty of soap and water
for at least 15 minutes.

On skin

Rinse cautiously with water
for several minutes.

In eyes

Clean mouth with water and
drink plenty of water afterwards.

Swallowed

Keep at rest in a comfortable
breathing position.

If not breathing, give
artificial respiration.

Call a POISON CENTER or doctor.

Remove contaminated clothing
and wash before reuse.

If skin irritation occurs:
Get medical advice.

Remove contact lenses,
if present and easy to do.

Continue rinsing for at least 15 minutes.

Get medical attention.

Do NOT induce vomiting.

Call a physician or
POISON CENTER immediately.
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Spill Detected

Ensure adequate ventilation.
Wear full personal protective equipment (PPE).

Remove all sources of ignition
(flames, sparks, hot surfaces).

Contain the spill. Prevent entry into
sewers and waterways.

Soak up with inert absorbent material
(e.g., sand, silica gel, vermiculite).

Collect into a suitable, closed container
for disposal.

Dispose of waste according to
local regulations.

Refer to Section 13.

Cleanup Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1586370
https://www.fishersci.com/store/msds?partNumber=AAB2539106&productDescription=IODOMETHL+CYCLOPNTANE+98%2B+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/B25391.06
https://www.thermofisher.com/order/catalog/product/B25391.06
https://www.chemscene.com/product/27935-87-1.html
https://www.fishersci.no/store/msds?partNumber=11491010&productDescription=5g&countryCode=NO&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Iodomethyl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Iodomethyl_cyclopentane
https://www.thermofisher.com/order/catalog/product/378640010
https://www.thermofisher.com/order/catalog/product/378640010
https://www.benchchem.com/product/b1586370#material-safety-data-sheet-msds-for-iodomethyl-cyclopentane
https://www.benchchem.com/product/b1586370#material-safety-data-sheet-msds-for-iodomethyl-cyclopentane
https://www.benchchem.com/product/b1586370#material-safety-data-sheet-msds-for-iodomethyl-cyclopentane
https://www.benchchem.com/product/b1586370#material-safety-data-sheet-msds-for-iodomethyl-cyclopentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1586370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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